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Compound Focus: 2-Fluorobutane

Cat. No.: S617584

The most comprehensive data available comes from the NIST/TRC Web Thermo Tables (WTT), which
provides critically evaluated recommendations. The following table summarizes the available quantitative

data for 2-Fluorobutane (C4HoF, Molar Mass: 76.114 g/mol) [1].

Property Value /| Range Conditions |/ Notes

Molar Mass 76.114 g/mol [1]

Normal Boiling Data Available Recommended value in WTT [1]

Temperature

Critical Temperature Data Available Recommended value in WTT [1]

Critical Pressure Data Available Recommended value in WTT [1]

Density (Liquid in 10 experimental Temperature range: 140 K to 448 K [1]

equilibrium with Gas) data points

Density (Gas) 1 experimental data ~ Temperature: 220 K to 440 K; Pressure: 0.0006
point kPa to 641.364 kPa [1]

Enthalpy of Vaporization Data Available Temperature range: 220 K to 448 K [1]
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Property Value / Range Conditions / Notes

Heat Capacity (Ideal Gas) Data Available Temperature range: 200 K to 1000 K [1]

Viscosity Data Available Liquid & Gas; Various temperature/pressure
ranges [1]

Thermal Conductivity Data Available Liquid & Gas; Various temperature/pressure
ranges [1]

For the specific density of the liquid under standard conditions, you would need to query the NIST WTT

database directly using the provided URL to obtain the exact numerical value [1].

Experimental Protocol: Gas Chromatography Analysis

One common experimental method for studying and confirming the properties of 2-Fluorobutane, as
mentioned in research papers, is Gas Chromatography (GC). The following workflow details a generalized

protocol for analyzing 2-Fluerebutane purity and stability [2].
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Sample Preparation:
Synthesize 2-Fluorobutane
via nucleophilic substitution

l

Instrument Setup:
Configure Gas Chromatograph
(GC/FID or GC-MS)

Calibration:
Run standard compounds
to establish baseline

'

Sample Injection:
Introduce 2-Fluorobutane
sample into the GC system

Separation & Detection:
Compounds separate in column
and are detected by FID/MS

Data Analysis:
|dentify 2-Fluorobutane peak,
assess purity and thermo-stability

Output: Chromatogram and
Quantitative Report

Click to download full resolution via product page

Workflow for Gas Chromatography analysis of 2-Fluorobutane.
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Detailed Methodological Steps

e Sample Preparation: 2-Fluorobutane can be synthesized via nucleophilic substitution reactions
for subsequent analysis [2].

¢ Instrument Calibration: The Gas Chromatograph (GC) is configured, typically with a Flame
lonization Detector (FID) or Mass Spectrometer (MS). The system is calibrated using standard
hydrocarbon compounds to ensure accurate retention time and response factor data [2].

e Sample Injection and Separation: A small, precise volume of the prepared sample is injected into
the GC inlet. The components are vaporized and carried by an inert gas through a chromatographic
column, where they separate based on their differing interactions with the column coating [2].

¢ Detection and Data Analysis: As separated compounds elute from the column, they are detected by
the FID or MS. The resulting chromatogram shows peaks at specific retention times. The peak
corresponding to 2-Fluorobutane is identified by comparing its retention time with known standards.
The area and shape of the peak are used to quantify the compound and assess its purity and
thermo-stability over time [2].

A Guide to Accessing Authoritative Data

Since the specific density value you mentioned was not found, here is a practical path forward for your

research:

e Consult the Primary Source: The NIST WTT database is the most authoritative source identified in
the search. You can access it directly at: [Link] to retrieve the exact density data across various
temperatures [1].

e Explore Academic Literature: Use scholarly databases to search for papers on 2-Fluorobutane.
The search results indicate that topics such as "ab initio methods," "elimination reactions,"
"regio- and stereoselectivities," and "thermo-stability” have been studied, which may contain the
density data you need [2].

e Verify the 0.77 glcm?® Value: When you find a density value in literature, carefully note the
temperature and pressure conditions at which it was measured, as these factors significantly
influence density.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Thermophysical Property Data for 2-Fluorobutane]. Smolecule,
[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b617584#2-fluorobutane-

density-0-77-g-cm]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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